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Compound of Interest

Compound Name: 1,12-Dodecanediamine

Cat. No.: B1677605

Introduction

1,12-Dodecanediamine, also known as dodecamethylenediamine, is a linear aliphatic diamine
with the chemical formula C12H28N2.[1][2] It is characterized by a twelve-carbon backbone
with primary amine groups at each terminus.[3] This bifunctional nature makes it a versatile
building block in various chemical syntheses, from high-performance polymers to intermediates
for pharmaceuticals.[4][5][6] Its long hydrocarbon chain imparts unique properties, such as
hydrophobicity and flexibility, to the materials it helps create.[1] This technical guide provides a
comprehensive overview of the molecular and physical properties of 1,12-dodecanediamine,
its applications, and detailed experimental protocols for its use, aimed at researchers,
scientists, and professionals in drug development.

Physicochemical Properties

The molecular and physical properties of 1,12-dodecanediamine are summarized in the table
below. These properties are fundamental to understanding its behavior in chemical reactions
and its suitability for various applications.
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Property Value Source(s)
Molecular Formula C12H28N2 [11121171
Molecular Weight 200.36 g/mol [2]

IUPAC Name dodecane-1,12-diamine [2]

CAS Number 2783-17-7 [71[8]

White to pale yellow solid or
Appearance [4][8]
flakes.[4][8]

Melting Point 67-69 °C [8]

Boiling Point ~278 °C [4]

Soluble in ethanol; poorly

soluble in water but soluble in

Solubilit 3][4][8
Y various organic solvents.[3][4] SR
[8]
Density ~0.8422 g/cm?3 [4]
pKa 10.97 £ 0.10 (Predicted)

Applications in Research and Industry

The unique structure of 1,12-dodecanediamine makes it a valuable intermediate in several
fields.

Polymer Chemistry

1,12-Dodecanediamine is a key monomer in the synthesis of high-performance polymers,
particularly polyamides and polyurethanes.[6] When used as a building block or chain extender,
its long, flexible twelve-carbon chain contributes to enhanced mechanical strength, flexibility,
and thermal stability of the resulting polymer.[6] A notable example is its use in the production
of Nylon 12,12, where it is reacted with a 12-carbon dicarboxylic acid.[9]

Corrosion Inhibitors
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The amine groups in 1,12-dodecanediamine can adsorb onto metal surfaces, forming a
protective layer that inhibits corrosion.[1] This property makes it an effective component in
corrosion inhibitor formulations for various industrial applications.[4]

Surfactants and Chemical Synthesis

Due to its amphiphilic nature, with a long hydrophobic carbon chain and hydrophilic amine
ends, it can be used in the formulation of surfactants.[4] Furthermore, it serves as a versatile
starting material in organic synthesis for creating more complex molecules.[5]

Role in Drug Discovery and Development

While not typically an active pharmaceutical ingredient itself, 1,12-dodecanediamine’s
structure and reactivity are highly relevant to the pharmaceutical industry.

lon Channel Modulation

1,12-Dodecanediamine has been identified as a reversible blocker of Maxi calcium-activated
potassium channels.[1] It is believed to act by directly plugging the ion channel pore, thereby
reducing the single-channel current amplitude, mean channel open time, and the probability of
the channel being open.[1][2] This mechanism of action is of interest for research into cell
electrical signal transduction.[1] Additionally, it has been shown to block NMDA receptor
currents through an open channel mechanism.[10] The study of how polyamines like 1,12-
dodecanediamine interact with and modulate various ion channels is an active area of
research.[2][4]
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Mechanism of 1,12-dodecanediamine as an ion channel blocker.

Linker Chemistry in Drug Conjugates

The structure of 1,12-dodecanediamine—a long, flexible chain with reactive groups at both
ends—is analogous to the linkers used in advanced drug delivery systems like Antibody-Drug
Conjugates (ADCs).[7][11] In an ADC, a linker covalently connects a potent cytotoxic drug to a
monoclonal antibody, which targets cancer cells.[7][12] The linker's stability is crucial; it must be
stable in circulation to prevent premature drug release but allow for cleavage and drug
activation once inside the target cell.[13][14] The study of long-chain diamines contributes to
the understanding and design of novel, effective linkers for targeted therapies.
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Logical structure of an Antibody-Drug Conjugate (ADC).

Experimental Protocols

Detailed methodologies for common synthetic procedures involving 1,12-dodecanediamine
are provided below.

Protocol 1: Mono-BOC Protection of 1,12-
Dodecanediamine

This protocol describes the selective protection of one of the two amine groups with a tert-
butyloxycarbonyl (BOC) group, a common step in multi-step organic synthesis.[10]

Materials:
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1,12-Dodecanediamine (1.0 g, ~5 mmol)

Di-tert-butyl dicarbonate (Boc20) (500 mg, ~2.3 mmol)
Dichloromethane (DCM) (35 mL)

Deionized Water (25 mL)

Sodium hydroxide (NaOH) pellets (2)

Acetonitrile

Procedure:

In a suitable reaction flask, dissolve 1,12-dodecanediamine (1.0 g) in a mixture of
dichloromethane (25 mL) and water (25 mL).

Add two pellets of sodium hydroxide to the biphasic mixture and stir vigorously.
In a separate beaker, dissolve di-tert-butyl dicarbonate (500 mg) in dichloromethane (10 mL).

Add the di-tert-butyl dicarbonate solution dropwise to the stirring reaction mixture over 5
minutes.

Allow the reaction to proceed for 1 hour. Monitor the reaction completion using Thin Layer
Chromatography (TLC) and/or mass spectrometry.

Once complete, transfer the reaction mixture to a separatory funnel and separate the organic
and aqueous layers.

Concentrate the organic layer under reduced pressure.

Crystallize the resulting material from hot acetonitrile to yield the purified mono-BOC
protected product.
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Experimental workflow for mono-BOC protection.

Protocol 2: Representative Synthesis of a Polyamide
(PA12,36)

This protocol outlines the synthesis of a bio-based polyamide elastomer (PA12,36) via melt
polycondensation, illustrating a key industrial application of 1,12-dodecanediamine.[15]

Materials:
e 1,12-Dodecanediamine (DDA)
o Fatty dimer acid (FDA) (e.g., Pripol™ 1009)

« Nitrogen gas source
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e Vacuum pump
Equipment:

o Polymerization reactor (e.g., 2L) equipped with a mechanical stirrer, nitrogen gas inlet, reflux
condenser, and vacuum connection.

Procedure:

e Ensure the polymerization reactor is clean and dry.

e Charge the reactor with equimolar amounts of 1,12-dodecanediamine and fatty dimer acid.
o Seal the reactor and purge thoroughly with nitrogen gas to create an inert atmosphere.

e Begin heating the reactor with mechanical stirring. The reaction is typically carried out in
stages:

o Stage 1 (Pre-polymerization): Heat to a moderate temperature (e.g., 180-200 °C) under a
nitrogen atmosphere for a set period (e.g., 1-2 hours) to form a pre-polymer and release
water as a byproduct.

o Stage 2 (Polycondensation): Gradually increase the temperature (e.g., to 220-250 °C)
while slowly applying a vacuum. The vacuum helps to remove the water of condensation,
driving the polymerization reaction towards a higher molecular weight.

» Maintain the reaction under high vacuum and elevated temperature for several hours (e.g.,
2-4 hours) until the desired melt viscosity (indicative of molecular weight) is achieved.

» Once the reaction is complete, cool the reactor and extrude the resulting polyamide product.

e The synthesized polymer can then be characterized by methods such as Gel Permeation
Chromatography (GPC), Fourier-Transform Infrared Spectroscopy (FTIR), and Nuclear
Magnetic Resonance (NMR) spectroscopy.[15]

Safety and Handling
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1,12-Dodecanediamine is associated with several hazards and requires careful handling. The
GHS classification highlights its potential risks.

Hazard Class GHS Statement

Acute Toxicity, Oral H302: Harmful if swallowed[2]

) ] o H314: Causes severe skin burns and eye
Skin Corrosion/Irritation

damage|[2]
Skin Sensitization H317: May cause an allergic skin reaction[2]
Acute Toxicity, Inhalation H331: Toxic if inhaled[2]
Hazardous to the Aquatic Environment H400: Very toxic to aquatic life[2]

Handling Precautions:
« Always handle in a well-ventilated area or with appropriate exhaust ventilation.

o Wear personal protective equipment (PPE), including chemical-resistant gloves, safety
goggles or a face shield, and protective clothing.

e Avoid breathing dust, fumes, or vapors.
» Wash hands thoroughly after handling.

» Store in a cool, dry, dark place in a tightly sealed container under an inert atmosphere.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

© 2025 BenchChem. All rights reserved. 10/11 Tech Support


https://en.wikipedia.org/wiki/Potassium_channel_blocker
https://pubmed.ncbi.nlm.nih.gov/9067625/
https://pubmed.ncbi.nlm.nih.gov/9067625/
https://wap.guidechem.com/encyclopedia/1-12-dodecanediamine-dic10931.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0116125.htm
https://www.biochempeg.com/adc-conjugation
https://m.youtube.com/watch?v=jnZAmU-9wUY
https://cachannelblockers.com/index.php?g=Wap&m=Article&a=detail&id=11146
https://pubmed.ncbi.nlm.nih.gov/1283458/
https://pubmed.ncbi.nlm.nih.gov/1283458/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8874516/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8874516/
https://www.mdpi.com/1422-0067/17/4/561
https://pmc.ncbi.nlm.nih.gov/articles/PMC4966843/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4966843/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8727783/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8727783/
https://www.frontiersin.org/journals/plant-science/articles/10.3389/fpls.2020.616077/full
https://www.frontiersin.org/journals/plant-science/articles/10.3389/fpls.2020.616077/full
https://www.benchchem.com/product/b1677605#1-12-dodecanediamine-molecular-weight-and-formula
https://www.benchchem.com/product/b1677605#1-12-dodecanediamine-molecular-weight-and-formula
https://www.benchchem.com/product/b1677605#1-12-dodecanediamine-molecular-weight-and-formula
https://www.benchchem.com/product/b1677605#1-12-dodecanediamine-molecular-weight-and-formula
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1677605?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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